2-Propanone, 1-ethoxy-1-methoxy- (9CI)

• CAS No.: 196083-06-4
• Molecular Formula: C6H12O3
• Molecular Weight: 132.159
• IUPAC Name: 1-ethoxy-1-methoxypropan-2-one
• InChI: InChI=1S/C6H12O3/c1-4-9-6(8-3)5(2)7/h6H,4H2,1-3H3
• InChI Key: OPNOSCSRXCEZQQ-UHFFFAOYSA-N
• SMILES: CCOC(C(=O)C)OC
• Synonyms: 2-Propanone, 1-ethoxy-1-methoxy- (9CI)

Description

2-Propanone, 1-ethoxy-1-methoxy- (9CI) is a substituted acetone derivative with the molecular formula C₇H₁₂O₃, featuring both ethoxy (-OCH₂CH₃) and methoxy (-OCH₃) groups attached to the central carbonyl carbon.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name (9CI)	Substituents	Molecular Formula	Molar Mass (g/mol)	Key Features/Applications	Reference
2-Propanone, 1-ethoxy-1-methoxy-	Ethoxy, Methoxy	C₇H₁₂O₃	144.17	High polarity; potential solvent or flavor agent	Inferred
2-Propanone, 1-(2-benzoselenazolyl)-	Benzosele nazolyl (aromatic Se group)	C₁₀H₉NOSe	238.14	Selenium-containing; possible pharmaceutical use
1-Propanone, 2-fluoro-3-hydroxy-1-(4-methylphenyl)-	Fluoro, Hydroxy, 4-methylphenyl	C₁₀H₁₁FO₂	182.19	Fluorinated; enhanced bioactivity or agrochemical
2-Propanone, 1-(2-ethyl-2-hydroxycyclopropyl)-	Ethyl-hydroxycyclopropyl	C₈H₁₄O₂	142.20	Cyclopropane ring; steric hindrance for synthesis
2-Propanone, 1-(3-methyl-5-isoxazolyl)-	Isoxazolyl (heterocyclic)	C₇H₉NO₂	155.16	Heterocyclic; potential insecticide intermediate

Volatility and Sensory Properties

Evidence from carbonyl compound studies (e.g., 2-propanone in sweet cherry aroma) suggests that alkoxy-substituted ketones may contribute to flavor profiles due to low odor thresholds .